2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide

• IUPAC Name: 2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide
• InChI: InChI=1S/C19H15N3O5/c1-11-4-3-5-15(12(11)2)21-19(23)14(9-20)6-13-7-17-18(27-10-26-17)8-16(13)22(24)25/h3-8H,10H2,1-2H3,(H,21,23)
• InChI Key: GWIIIKUIHOUUCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3)C#N)C
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide is a compound that belongs to the family of enamide derivatives. This compound has attracted the attention of scientists due to its potential applications in the field of medicinal chemistry. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been investigated.

Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry has explored compounds with similar functional groups for their utility in creating complex molecular structures. For example, enaminones have been utilized as building blocks in heterocyclic syntheses, offering novel routes to diverse heterocyclic compounds with potential pharmaceutical applications (Alnajjar et al., 2008). Similarly, cyanoacetamide derivatives have been synthesized for their antitumor and antioxidant activities, highlighting the potential medicinal chemistry applications of cyano and amide functionalized compounds (Bialy & Gouda, 2011).

Material Science Applications

In material science, compounds with nitro and amide functionalities have been investigated for their photoluminescent properties. For instance, π-extended fluorene derivatives, which include nitro groups, have been synthesized and studied for their high fluorescence quantum yields and solvatochromic properties, indicating potential applications in fluorescent materials and sensors (Kotaka, Konishi, & Mizuno, 2010).

Biological Sensing Applications

In the context of biological sensing, benzamide derivatives have been designed for colorimetric sensing of anions, such as fluoride, demonstrating the potential of amide and cyano functional groups in developing sensitive and selective sensors for environmental and biological applications (Younes et al., 2020).